Cas no 300556-62-1 (2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300556-62-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 5946554
• PubChem ID: 1859346
• Update Time: 2025-05-19

2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 5-hydroxy-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-hydroxy-2-methyl-, 2-methoxyethyl ester
• CCG-111479
• SR-01000487930-1
• MFCD01553227
• AKOS000531342
• F0920-1833
• SMSF0018465
• 300556-62-1
• SR-01000487930
• EU-0044297
• Z56783320
• CBMicro_002726
• CB04354
• BIM-0002669.P001

• Inchi： 1S/C13H14O5/c1-8-12(13(15)17-6-5-16-2)10-7-9(14)3-4-11(10)18-8/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： BYCMGWCMNIYLPK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2C(C(OCCOC)=O)=C1C

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 357.4±37.0 °C(Predicted)
• pka: 8.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

Introduction to 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300556-62-1)

2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate, with the CAS number 300556-62-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The structure of 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate features a benzofuran core with a methoxyethyl ester group and a hydroxy and methyl substituent on the benzene ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for both academic research and industrial development.

Recent studies have highlighted the potential of 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate has also shown promising antioxidant activity. A research team from the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The anticancer potential of 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate has also been explored. A study conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate has also been studied for its potential as a lead compound in drug discovery. Its unique structure and biological activities make it an attractive starting point for the development of novel drugs with improved efficacy and safety profiles. Researchers are currently investigating structural modifications to enhance its pharmacological properties and reduce potential side effects.

In terms of synthesis, several methods have been reported for the preparation of 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate. One common approach involves the reaction of 5-hydroxy-2-methylbenzofuran-3-carboxylic acid with 2-methoxyethanol in the presence of a coupling reagent such as EDC or DCC. This method yields high purity products with good yields, making it suitable for large-scale production.

The stability and solubility of 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate are important considerations for its practical applications. Studies have shown that this compound is stable under standard laboratory conditions but may degrade when exposed to high temperatures or strong acids. Its solubility in organic solvents such as DMSO and ethanol is generally good, which facilitates its use in various biological assays.

In conclusion, 2-methoxyethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300556-62-1) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive target for further research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, further expanding its value in the field of drug discovery.